Cas no 1805311-11-8 (5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805311-11-8
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4846152
• Update Time: 2025-11-01

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5N/c8-3-1-4(7(11,12)13)5(6(9)10)14-2-3/h1-2,6H
• InChI Key： FSWDSQLIZYTQHH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805311-11-8)

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1805311-11-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with bromo, difluoromethyl, and trifluoromethyl groups, which endow it with unique chemical properties and functionalities. The strategic placement of these substituents makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is highly intriguing due to the presence of multiple fluorinated groups. Fluoro substituents are renowned for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs, enhancing their metabolic stability, lipophilicity, and binding affinity. In particular, the combination of difluoromethyl and trifluoromethyl groups can significantly influence the reactivity and selectivity of enzymatic targets, making this compound a promising candidate for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. For instance, studies have demonstrated that pyridine derivatives with electron-withdrawing groups such as trifluoromethyl exhibit enhanced binding interactions with biological receptors. This property is particularly relevant in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo substituent further enhances the versatility of this compound, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the context of agrochemical research, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has shown potential as a precursor for developing novel pesticides. The structural features of this compound contribute to its efficacy by improving its solubility and persistence in biological systems. Additionally, the fluorinated groups can enhance its resistance to degradation by environmental factors, ensuring prolonged activity in agricultural applications.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and functional group interconversions. The use of advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production processes. These advancements have been instrumental in making this compound more accessible for industrial applications.

Ongoing research continues to explore the therapeutic potential of derivatives of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine. For example, modifications to the pyridine core or the substituent groups can lead to compounds with improved selectivity or reduced toxicity. Computational modeling techniques are increasingly being employed to predict the biological activity of these derivatives before they are synthesized in the lab. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to fine-tune molecular properties makes it an indispensable element in drug design. The case of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine exemplifies how strategic fluorination can lead to compounds with enhanced biological activity and improved pharmacological profiles. As research progresses, it is expected that new applications for this compound will continue to emerge, further solidifying its importance in both pharmaceutical and agrochemical industries.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805311-11-8) is a versatile and highly functional compound with significant potential in drug discovery and agricultural applications. Its unique structural features, particularly the presence of multiple fluorinated groups, make it a valuable intermediate for synthesizing bioactive molecules. Continued research into its derivatives and synthetic methodologies will undoubtedly lead to further breakthroughs in pharmaceuticals and agrochemicals.